2-Cyano-4H-furo[3,2-b]pyrrole-5-carboxylic acid

• Molecular Formula: C8H4N2O3
• Molecular Weight: 176.13 g/mol
• IUPAC Name: 2-cyano-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• InChI: InChI=1S/C8H4N2O3/c9-3-4-1-5-7(13-4)2-6(10-5)8(11)12/h1-2,10H,(H,11,12)
• InChI Key: BCYJYGQVMZOGSH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC2=C1NC(=C2)C(=O)O)C#N

Description

2-Cyano-4H-furo[3,2-b]pyrrole-5-carboxylic acid is a useful research compound. Its molecular formula is C8H4N2O3 and its molecular weight is 176.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Formyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid (see, for example, Krutosikova, A.; Dandarova, M.; Alfoldi, J., Chem. Pap., 48: 268-73 (1994)) was treated with hydroxylamine hydrochloride according to Procedure G.